Cas no 1427020-49-2 ((4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone)

• Product Name: (4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone
• CAS No: 1427020-49-2
• MF: C₉H₉BrClNO₃
• MW: 294.52966094017
• CID: 5170078
• Update Time: 2025-07-23

(4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone
• Methanone, (4-bromo-5-chloro-2-furanyl)-4-morpholinyl-

• Inchi： 1S/C9H9BrClNO3/c10-6-5-7(15-8(6)11)9(13)12-1-3-14-4-2-12/h5H,1-4H2
• InChI Key： KNDLCJABBBBLBK-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=C(Cl)O1)(N1CCOCC1)=O

Additional information on (4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone

Introduction to (4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone (CAS No. 1427020-49-2)

(4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1427020-49-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both bromo and chloro substituents on a furan ring, which is further connected to a morpholine moiety through a methanone bridge. This specific arrangement imparts distinct chemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The presence of bromo and chloro atoms in the furan ring enhances the electrophilicity of the molecule, making it susceptible to various nucleophilic substitution reactions. This feature is particularly useful in synthetic chemistry, where such compounds can serve as intermediates for constructing more complex molecules. Additionally, the morpholine ring introduces basicity and solubility characteristics, which are often desirable in drug candidates aiming to interact with biological targets in aqueous environments.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug design. Among these, furan derivatives have shown promise due to their ability to mimic natural bioactive molecules. The combination of a furan ring with other functional groups, such as morpholine, has led to the discovery of several pharmacologically active compounds. For instance, studies have demonstrated that derivatives of this class exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways.

In particular, the (4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone structure has been explored for its potential as an antiviral agent. Research indicates that modifications in the furan ring can influence binding affinity to viral proteases and polymerases, which are critical targets for antiviral therapy. The bromo and chloro substituents facilitate further derivatization, allowing chemists to optimize the molecule's pharmacokinetic properties and target specificity.

Furthermore, the morpholine moiety contributes to the compound's bioavailability by enhancing its solubility in water. This is a crucial factor in drug development, as poor solubility can limit a drug's effectiveness due to inadequate absorption and distribution within the body. The methanone bridge provides stability to the molecular structure while maintaining flexibility, which is beneficial for binding interactions with biological targets.

Current research is also focusing on green chemistry approaches to synthesize such compounds more efficiently and sustainably. Techniques like catalytic hydrogenation and microwave-assisted synthesis have been employed to improve yield and reduce waste. These methods align with global efforts to minimize environmental impact while maintaining high standards of chemical purity.

The therapeutic potential of (4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone extends beyond antiviral applications. Preliminary studies suggest that it may also exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses. The ability of this compound to interact with multiple biological targets makes it a versatile candidate for further exploration in drug discovery.

In conclusion, the compound (4-Bromo-5-chloro-furan-2-yl)-morpholin-4-yl-methanone (CAS No. 1427020-49-2) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable scaffold for developing new therapeutic agents. As research continues to uncover its full therapeutic spectrum, this compound is likely to play an increasingly important role in addressing various health challenges.